2-{[5-(4-chlorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}-N'-(4-nitrobenzylidene)acetohydrazide

• IUPAC Name: 2-[[5-(4-chlorophenyl)-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]-N-[(E)-(4-nitrophenyl)methylideneamino]acetamide
• InChI: InChI=1S/C23H17ClN6O3S/c24-18-10-8-17(9-11-18)22-27-28-23(29(22)19-4-2-1-3-5-19)34-15-21(31)26-25-14-16-6-12-20(13-7-16)30(32)33/h1-14H,15H2,(H,26,31)/b25-14+
• InChI Key: NQFXWTHUTORVDU-AFUMVMLFSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=NN=C2SCC(=O)NN=CC3=CC=C(C=C3)[N+](=O)[O-])C4=CC=C(C=C4)Cl
• Isomeric SMILES: C1=CC=C(C=C1)N2C(=NN=C2SCC(=O)N/N=C/C3=CC=C(C=C3)[N+](=O)[O-])C4=CC=C(C=C4)Cl
• Molecular Formula: C23H17ClN6O3S
• Molecular Weight: 492.9 g/mol

Description

This compound is a derivative of 1,2,4-triazole, which is a class of heterocyclic compounds containing three nitrogen atoms in a five-membered ring. It has a thioether linkage (sulfanyl group) connecting the triazole ring to an acetohydrazide moiety. The presence of a nitro group on the benzylidene part of the molecule suggests that it might have some interesting chemical properties.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the 1,2,4-triazole ring, followed by the introduction of the phenyl and chlorophenyl groups. The thioether linkage could be formed via a nucleophilic substitution reaction, and the nitrobenzylidene group could be introduced through a condensation reaction with a nitrobenzaldehyde.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of multiple aromatic rings (the phenyl groups and the triazole ring), a polar nitro group, and a potentially flexible thioether linkage. The electron-withdrawing nature of the nitro group and the electron-donating nature of the phenyl groups could lead to interesting electronic properties.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the nitro group, which is a strong electron-withdrawing group and could potentially undergo reduction reactions. The thioether linkage might also be susceptible to oxidation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structural features. For example, the presence of multiple aromatic rings and a nitro group could affect its solubility, while the thioether linkage could influence its stability.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety measures. The specific safety and hazard information would depend on its physical and chemical properties, as well as its biological activity.

Future Directions

Future research on this compound could involve exploring its potential biological activities, studying its reactivity and stability, and developing methods for its synthesis.